Cas no 2694725-69-2 (Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate)

• Product Name: Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate
• CAS No: 2694725-69-2
• MF: C₁₂H₁₁LiN₂O₂
• MW: 222.168942689896
• CID: 5614392
• PubChem ID: 165948243
• Update Time: 2025-05-25

Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2694725-69-2
• EN300-33051859
• lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate
• Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate

• Inchi： 1S/C12H12N2O2.Li/c1-7-3-10-11(4-8(7)2)14-9(6-13-10)5-12(15)16;/h3-4,6H,5H2,1-2H3,(H,15,16);/q;+1/p-1
• InChI Key： QZMZCFVCTWMESO-UHFFFAOYSA-M
• SMILES： [O-]C(CC1=CN=C2C=C(C)C(C)=CC2=N1)=O.[Li+]

Computed Properties

• Exact Mass: 222.09805603g/mol
• Monoisotopic Mass: 222.09805603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Additional information on Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate

Introduction to Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate (CAS No. 2694725-69-2)

Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate, a compound with the chemical formula C₁₁H₁₃NO₃Li, is a derivative of quinoxaline and has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound is characterized by the presence of a lithium cation and a 6,7-dimethylquinoxalin-2-yl moiety, which contributes to its unique chemical and biological properties. The CAS number 2694725-69-2 uniquely identifies this molecule in scientific literature and databases, facilitating its study and commercialization.

The< strong>Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate molecule exhibits a complex structure that makes it an intriguing candidate for further investigation in medicinal chemistry. The quinoxaline ring system is known for its versatility in drug design, often serving as a scaffold for compounds with neurological and anti-inflammatory properties. The addition of methyl groups at the 6 and 7 positions enhances the steric hindrance and electronic properties of the molecule, potentially influencing its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel lithium-based compounds for treating neurological disorders. Lithium salts, such as lithium carbonate and lithium citrate, have been widely used for decades to manage conditions like bipolar disorder. However, the search for more targeted and less toxic lithium derivatives continues to be a priority in drug discovery. The< strong>Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate, with its unique structural features, represents a promising avenue for exploring new therapeutic strategies.

One of the most compelling aspects of this compound is its potential interaction with neurotransmitter systems. Quinoxaline derivatives have been shown to modulate the activity of enzymes and receptors involved in neurotransmission. For instance, studies suggest that certain quinoxalines may influence the release or reuptake of neurotransmitters such as serotonin and dopamine. The presence of lithium in this compound could further enhance these effects by stabilizing neuronal membranes or interfering with intracellular signaling pathways.

The< strong>Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many neurological diseases, and targeting inflammatory pathways has emerged as a viable therapeutic approach. Preliminary studies indicate that this compound may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines or modulating immune cell function. These findings are particularly relevant given the increasing evidence linking inflammation to neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the potential application of< strong>Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate in cancer research. Lithium compounds have been observed to exhibit antitumor activity in various preclinical models. The quinoxaline moiety may play a role in disrupting cancer cell proliferation by interfering with critical signaling cascades such as MAPK and PI3K/Akt. Additionally, the lithium cation could contribute to apoptosis induction or cell cycle arrest in cancer cells. These mechanisms make< strong>Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate an attractive candidate for further exploration in oncology.

The synthesis of< strong>Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the quinoxaline core followed by functionalization with acetic acid derivatives and subsequent lithiation to introduce the lithium cation. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to characterize the compound's structure and confirm its identity.

In conclusion, Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate (CAS No. 2694725-69-2) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it a valuable tool for studying neurological disorders, inflammation, and cancer. As our understanding of molecular mechanisms continues to evolve, compounds like< strong>Lithium(1+) 2-(6,7-dimethylquinoxalin-2-yl)acetate are poised to play a significant role in the development of next-generation therapeutics.